N-phenyl-2,1,3-benzoxadiazol-4-amine

• IUPAC Name: N-phenyl-2,1,3-benzoxadiazol-4-amine
• InChI: InChI=1S/C12H9N3O/c1-2-5-9(6-3-1)13-10-7-4-8-11-12(10)15-16-14-11/h1-8,13H
• InChI Key: GBQOJFDUJFIVKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=CC3=NON=C32
• Molecular Formula: C12H9N3O
• Molecular Weight: 211.22 g/mol

Description

N-phenyl-2,1,3-benzoxadiazol-4-amine, also known as PBD, is a fluorescent dye that is widely used in scientific research. PBD is a heterocyclic compound that contains a benzoxadiazole ring and a phenyl group. Due to its unique properties, PBD has been used in a variety of applications, including bioimaging, protein labeling, and drug discovery.

Mechanism of Action

N-phenyl-2,1,3-benzoxadiazol-4-amine works by binding to specific sites within biomolecules, causing them to fluoresce when excited by light. The exact mechanism of N-phenyl-2,1,3-benzoxadiazol-4-amine binding is not fully understood, but it is thought to involve interactions with aromatic amino acids and other hydrophobic residues.
Biochemical and physiological effects:
N-phenyl-2,1,3-benzoxadiazol-4-amine has been shown to have minimal toxicity and does not interfere with cellular function at low concentrations. However, at high concentrations, N-phenyl-2,1,3-benzoxadiazol-4-amine can cause cell death and other adverse effects.

Advantages and Limitations for Lab Experiments

N-phenyl-2,1,3-benzoxadiazol-4-amine has several advantages for use in lab experiments, including its high sensitivity and specificity for labeling biomolecules. However, N-phenyl-2,1,3-benzoxadiazol-4-amine is limited by its relatively low photostability, which can limit its usefulness for long-term imaging studies.

Future Directions

There are several future directions for the use of N-phenyl-2,1,3-benzoxadiazol-4-amine in scientific research. One area of interest is the development of new N-phenyl-2,1,3-benzoxadiazol-4-amine derivatives with improved photostability and other properties. Another area of interest is the use of N-phenyl-2,1,3-benzoxadiazol-4-amine in combination with other fluorescent dyes and imaging techniques to enable more complex and detailed studies of cellular function. Additionally, N-phenyl-2,1,3-benzoxadiazol-4-amine may have potential applications in drug discovery and other areas of biotechnology.

Synthesis Methods

The synthesis of N-phenyl-2,1,3-benzoxadiazol-4-amine involves the reaction of 2-aminophenol with benzoic acid and phosphorus oxychloride. The resulting intermediate is then treated with aniline to yield N-phenyl-2,1,3-benzoxadiazol-4-amine. This method has been optimized to produce high yields of N-phenyl-2,1,3-benzoxadiazol-4-amine with high purity.

Scientific Research Applications

N-phenyl-2,1,3-benzoxadiazol-4-amine has been widely used in scientific research due to its unique properties as a fluorescent dye. N-phenyl-2,1,3-benzoxadiazol-4-amine can be used to label proteins and other biomolecules, allowing researchers to visualize their localization and movement within cells. N-phenyl-2,1,3-benzoxadiazol-4-amine can also be used to detect changes in membrane potential and ion concentrations in live cells, making it a valuable tool for studying cellular physiology.